Cas no 116203-86-2 (2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI))
116203-86-2 structure
Product Name:2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)
CAS No:116203-86-2
MF:C4H10N2O2
MW:123.165209293365
CID:187429
PubChem ID:146626
Update Time:2025-04-19
2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)
- N-(1,1-dideuterio-2-hydroxypropyl)-N-methylnitrous amide
- N-Nitroso-N-methyl-D3-N-(2-oxopropyl-1-D2)amine
- 116203-86-2
- N-(1,1-dideuterio-2-hydroxypropyl)-N-(trideuteriomethyl)nitrous amide
- DTXSID20921965
- N-[2-Hydroxy(1,1-~2~H_2_)propyl]-N-(~2~H_3_)methylnitrous amide
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- Inchi: 1S/C4H10N2O2/c1-4(7)3-6(2)5-8/h4,7H,3H2,1-2H3/i2D3,3D2
- InChI Key: SJPQUECDNWANFT-PDWRLMEDSA-N
- SMILES: OC(C)C([2H])([2H])N(C([2H])([2H])[2H])N=O
Computed Properties
- Exact Mass: 128.137
- Monoisotopic Mass: 120.087
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 76.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.17
- Boiling Point: 262.4°C at 760 mmHg
- Flash Point: 112.5°C
- Refractive Index: 1.47
- PSA: 52.9
2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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